N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)propanamide
• InChI: InChI=1S/C13H24N2O3S/c1-13(2,3)12(16)14-9-7-10-5-6-11(8-9)15(10)19(4,17)18/h9-11H,5-8H2,1-4H3,(H,14,16)
• InChI Key: MVKURLHPYFDYGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1CC2CCC(C1)N2S(=O)(=O)C
• Molecular Formula: C13H24N2O3S
• Molecular Weight: 288.41 g/mol

Description

N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pivalamide, also known as MAPS, is a psychoactive compound that has gained attention in recent years due to its potential therapeutic applications. MAPS belongs to the family of psychedelics and is structurally similar to MDMA, also known as ecstasy. The compound has been shown to have unique effects on the brain, including the ability to enhance empathy and reduce anxiety.

Scientific Research Applications

Comparative Tolerability of Therapies for Ulcerative Colitis

• Research on ulcerative colitis treatment has explored the tolerability of various drugs, including synthetic glucocorticoids and newer topically-acting corticosteroids. Although not directly related to N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pivalamide, this highlights the continuous search for compounds with improved efficacy and reduced adverse effects in chronic conditions (Ardizzone & Porro, 2002).

Sulfonamides: A Patent Review

• The review on sulfonamides between 2008 and 2012 showcases the exploration of sulfonamide CAIs (Carbonic Anhydrase Inhibitors) and other derivatives for therapeutic applications, including antiglaucoma agents and antitumor agents. This demonstrates the versatility of sulfonamide-based compounds in medicinal chemistry (Carta, Scozzafava, & Supuran, 2012).

Glibenclamide's Protective Role in Inflammation-Associated Injury

• The study on glibenclamide, a sulfonylurea drug, and its anti-inflammatory effects in various diseases offers insight into the potential of sulfonylurea derivatives for therapeutic use beyond their traditional application in diabetes treatment. This suggests a research avenue for this compound if it shares similar pharmacological properties (Zhang et al., 2017).

Applications of tert-Butanesulfinamide in Synthesis of N-Heterocycles

• The review covering the use of tert-butanesulfinamide for asymmetric N-heterocycle synthesis via sulfinimines from 2010–2020 provides a perspective on the synthetic utility of sulfonyl and amide groups in generating pharmacologically relevant structures, possibly offering synthetic routes or mechanisms applicable to this compound (Philip et al., 2020).